First synthesis of alkynyltriphenylbismuthonium salts and their dual reaction modes in sulfonylation
Chemical Communications Pub Date: 2000-11-01 DOI: 10.1039/B006881K
Abstract
Treatment of triphenylbismuth difluoride with alkynyldiisopropoxyboranes in the presence of BF3·OEt2 in CH2Cl2 gives alkynyltriphenylbismuthonium tetrafluoroborates, which react with sodium p-toluenesulfinate in dual reaction modes depending on the solvents employed.
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Journal Name：Chemical Communications
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CAS no.: 10432-84-5
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CAS no.: 101870-60-4